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Technical Guide: Ac-FEID-CMK
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-FEID-CMK (Acetyl-Phenylalanyl-Glutamyl-Isoleucyl-Aspartyl-chloromethylketone) is a

specialized peptide inhibitor primarily utilized in the study of pyroptosis in zebrafish models. It is

a potent and specific inhibitor derived from zebrafish Gasdermin Eb (GSDMEb), a key protein

in the pyroptotic signaling cascade. This guide provides a comprehensive overview of the

chemical structure, mechanism of action, and experimental applications of Ac-FEID-CMK.

Chemical Structure and Properties
Ac-FEID-CMK is a tetrapeptide composed of Phenylalanine (F), Glutamic Acid (E), Isoleucine

(I), and Aspartic Acid (D), with an N-terminal acetyl group and a C-terminal chloromethylketone

(CMK) modification. The CMK group allows for irreversible covalent binding to the active site of

its target caspases.

While a definitive CAS number for the base compound is not readily available in public

databases, its trifluoroacetate salt is registered under PubChem CID 168008641.

Table 1: Chemical Properties of Ac-FEID-CMK
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Property Value Source

Full Name

Acetyl-Phenylalanyl-Glutamyl-

Isoleucyl-Aspartyl-

chloromethylketone

Deduced

Peptide Sequence Ac-FEID [1]

Molecular Formula C27H37ClN4O9 [2]

Modification
N-terminal Acetylation, C-

terminal Chloromethylketone
Deduced

Primary Target Caspy2 (zebrafish caspase) [1]

Biological Effect
Inhibition of GSDMEb

cleavage and pyroptosis
[3][4]

Note: Quantitative inhibitory data such as IC50 or Ki values for Ac-FEID-CMK are not currently

available in the reviewed literature.

Mechanism of Action
Ac-FEID-CMK functions as a specific inhibitor of the caspy2-mediated noncanonical

inflammasome pathway in zebrafish.[1] In this pathway, bacterial lipopolysaccharide (LPS) is

sensed intracellularly, leading to the activation of caspy2. Activated caspy2 then cleaves

GSDMEb. The N-terminal fragment of the cleaved GSDMEb translocates to the plasma

membrane, forms pores, and induces pyroptotic cell death.

Ac-FEID-CMK, mimicking the cleavage site on GSDMEb, irreversibly binds to the active site of

caspy2, thereby preventing the cleavage of GSDMEb and subsequent pyroptosis.
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Diagram 1: Signaling pathway of caspy2-mediated pyroptosis and inhibition by Ac-FEID-CMK.

Experimental Protocols
Detailed, step-by-step experimental protocols for the use of Ac-FEID-CMK are not extensively

published. However, existing studies provide a general framework for its application in

zebrafish models.

In Vivo Inhibition of Pyroptosis in Zebrafish Larvae
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The primary application of Ac-FEID-CMK is the in vivo inhibition of pyroptosis to study its

effects on disease models such as septic acute kidney injury.[3]

General Workflow:

Model Induction: Induce the disease model in zebrafish larvae (e.g., via LPS injection for

septic shock).

Inhibitor Administration: Administer Ac-FEID-CMK to the zebrafish larvae. The exact

concentration and route of administration (e.g., microinjection, immersion) would need to be

optimized for the specific experimental setup.

Observation and Analysis: Observe the phenotypic outcomes (e.g., survival rates, kidney

injury markers).

Biochemical Analysis: Perform assays to confirm the inhibition of the pathway, such as

Western blotting for cleaved GSDMEb.
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Diagram 2: General experimental workflow for in vivo studies using Ac-FEID-CMK in
zebrafish.

Applications
The known applications of Ac-FEID-CMK are highly specific to zebrafish research:

Septic Acute Kidney Injury (AKI): Administration of Ac-FEID-CMK has been shown to

attenuate mortality and kidney injury in zebrafish models of septic shock, demonstrating the

critical role of GSDMEb-mediated pyroptosis in this condition.[3]
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Ovulation: Studies have used Ac-FEID-CMK to demonstrate that GSDMEb-mediated

pyroptosis is an essential process for ovulation in zebrafish.[4]

Conclusion
Ac-FEID-CMK is a valuable research tool for investigating the specific role of the caspy2-

GSDMEb pyroptosis pathway in zebrafish. Its high specificity makes it ideal for dissecting this

signaling cascade in various biological processes and disease models within this organism. For

researchers working with zebrafish models of inflammation, sepsis, or reproductive biology, Ac-
FEID-CMK provides a targeted means of inhibiting a key cell death pathway. Further research

is required to establish its quantitative inhibitory profile and to develop detailed, standardized

experimental protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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